Cas no 1261958-08-0 (4-(4-Chloro-3-cyanophenyl)phenol)

4-(4-Chloro-3-cyanophenyl)phenol structure
1261958-08-0 structure
Product Name:4-(4-Chloro-3-cyanophenyl)phenol
CAS No:1261958-08-0
MF:C13H8ClNO
MW:229.661722183228
MDL:MFCD18312915
CID:1037956
PubChem ID:53218623
Update Time:2025-04-20

4-(4-Chloro-3-cyanophenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-4'-hydroxy-[1,1'-biphenyl]-3-carbonitrile
    • 2-chloro-5-(4-hydroxyphenyl)benzonitrile
    • 1261958-08-0
    • BS-20286
    • [1,1'-Biphenyl]-3-carbonitrile, 4-chloro-4'-hydroxy-
    • DTXSID90683543
    • MFCD18312915
    • 4-(4-CHLORO-3-CYANOPHENYL)PHENOL
    • 4-Chloro-4'-hydroxy[1,1'-biphenyl]-3-carbonitrile
    • AKOS016008527
    • 4-(4-Chloro-3-cyanophenyl)phenol
    • MDL: MFCD18312915
    • Inchi: 1S/C13H8ClNO/c14-13-6-3-10(7-11(13)8-15)9-1-4-12(16)5-2-9/h1-7,16H
    • InChI Key: PKQRGNDFSFBAKO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C#N)C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 229.02900
  • Monoisotopic Mass: 229.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • PSA: 44.02000
  • LogP: 3.58428

4-(4-Chloro-3-cyanophenyl)phenol Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-(4-Chloro-3-cyanophenyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019113851-1g
4-Chloro-4'-hydroxy-[1,1'-biphenyl]-3-carbonitrile
1261958-08-0 95%
1g
400.00 USD 2021-06-17
TRC
C380778-25mg
4-(4-Chloro-3-cyanophenyl)phenol
1261958-08-0
25mg
$81.00 2023-05-18
TRC
C380778-50mg
4-(4-Chloro-3-cyanophenyl)phenol
1261958-08-0
50mg
$121.00 2023-05-18
TRC
C380778-100mg
4-(4-Chloro-3-cyanophenyl)phenol
1261958-08-0
100mg
$190.00 2023-05-18
TRC
C380778-250mg
4-(4-Chloro-3-cyanophenyl)phenol
1261958-08-0
250mg
$328.00 2023-05-18
abcr
AB318867-250 mg
4-(4-Chloro-3-cyanophenyl)phenol; 98%
1261958-08-0
250mg
€339.50 2023-04-26
abcr
AB318867-1 g
4-(4-Chloro-3-cyanophenyl)phenol; 98%
1261958-08-0
1g
€679.50 2023-04-26
abcr
AB318867-250mg
4-(4-Chloro-3-cyanophenyl)phenol, 98%; .
1261958-08-0 98%
250mg
€339.50 2025-02-21
abcr
AB318867-1g
4-(4-Chloro-3-cyanophenyl)phenol, 98%; .
1261958-08-0 98%
1g
€679.50 2025-02-21
A2B Chem LLC
AA36394-250mg
4-(4-Chloro-3-cyanophenyl)phenol
1261958-08-0 98%
250mg
$204.00 2024-04-20
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.